4-Nitrophenylvinylether
Description
These compounds are typically utilized in organic synthesis, pharmaceuticals, and materials science due to their electron-withdrawing nitro group, which enhances reactivity in substitution and coupling reactions .
Properties
Molecular Formula |
C16H12N2O5 |
|---|---|
Molecular Weight |
312.28 g/mol |
IUPAC Name |
1-nitro-4-[2-[2-(4-nitrophenyl)ethenoxy]ethenyl]benzene |
InChI |
InChI=1S/C16H12N2O5/c19-17(20)15-5-1-13(2-6-15)9-11-23-12-10-14-3-7-16(8-4-14)18(21)22/h1-12H |
InChI Key |
MKTYJJAJBSMKEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C=COC=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
4-Nitrophenol
4-Nitrophenethylamine Hydrochloride
- CAS : 29968-78-3.
- Molecular Formula : C₈H₁₁ClN₂O₂.
- Properties: Pharma intermediate with multiple synonyms (e.g., 2-(4-nitrophenyl)ethanamine Hydrochloride). Features a nitro group on the phenyl ring, enhancing its role in drug synthesis .
4-(4-Nitrophenyl)but-3-en-2-one
4-Chlorophenyl Phenyl Ether
- CAS: Not provided (commonly 7005-72-3).
- Molecular Formula : C₁₂H₉ClO.
- Applications : Listed in analytical catalogs as a persistent pollutant; used in flame retardants and polymers .
Hazard Comparison
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